Cas no 1217-80-7 (2-(2-phenyl-1H-indol-3-yl)ethanamine)

• Product Name: 2-(2-phenyl-1H-indol-3-yl)ethanamine
• CAS No: 1217-80-7
• MF: C₁₆H₁₆N₂
• MW: 236.311643600464
• MDL: MFCD06212953
• CID: 895991
• PubChem ID: 9991724
• Update Time: 2025-04-19

2-(2-phenyl-1H-indol-3-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(2-phenyl-1h-indol-3-yl)-ethylamine
• 2-(2-phenyl-1H-indol-3-yl)ethanamine
• 2-(2-PHENYL-1H-INDOL-3-YL)ETHYLAMINE,
• 2-(1H-1,2,3-BENZOTRIAZOL-1-YL)ETHANAMINE
• AB23343
• DTXSID80433817
• 1217-80-7
• 2-phenyltryptamine
• MFCD06212953
• 2-(2-phenyl-1h-indol-3-yl)ethylamine
• P20763
• WS-01241
• 1H-Indole-3-ethanamine, 2-phenyl-
• HQJIMWXWTRWIAL-UHFFFAOYSA-N
• 2-(2-phenyl-1H-indol-3-yl)ethan-1-amine
• 2-(2-Phenyl-1H-indol-3-yl)ethanamine HCl
• SCHEMBL4875370

• MDL： MFCD06212953
• Inchi： 1S/C16H16N2/c17-11-10-14-13-8-4-5-9-15(13)18-16(14)12-6-2-1-3-7-12/h1-9,18H,10-11,17H2
• InChI Key： HQJIMWXWTRWIAL-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C(CCN)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 236.13100
• Monoisotopic Mass: 236.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• PSA: 41.81000
• LogP: 4.03640